Cas no 2138134-33-3 (4-(aminomethyl)-N-(3-methoxypropyl)-4-methylcyclohexan-1-amine)

• Product Name: 4-(aminomethyl)-N-(3-methoxypropyl)-4-methylcyclohexan-1-amine
• CAS No: 2138134-33-3
• MF: C₁₂H₂₆N₂O
• MW: 214.347643375397
• CID: 5883329
• PubChem ID: 165875580
• Update Time: 2025-05-22

4-(aminomethyl)-N-(3-methoxypropyl)-4-methylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-N-(3-methoxypropyl)-4-methylcyclohexan-1-amine
• 2138134-33-3
• EN300-763414

• Inchi： 1S/C12H26N2O/c1-12(10-13)6-4-11(5-7-12)14-8-3-9-15-2/h11,14H,3-10,13H2,1-2H3
• InChI Key： FCFBASGSHKJEIB-UHFFFAOYSA-N
• SMILES： O(C)CCCNC1CCC(C)(CN)CC1

Computed Properties

• Exact Mass: 214.204513457g/mol
• Monoisotopic Mass: 214.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 47.3Ų

Additional information on 4-(aminomethyl)-N-(3-methoxypropyl)-4-methylcyclohexan-1-amine

4-(Aminomethyl)-N-(3-methoxypropyl)-4-methylcyclohexan-1-amine: A Comprehensive Overview

The compound 4-(aminomethyl)-N-(3-methoxypropyl)-4-methylcyclohexan-1-amine, identified by the CAS number 2138134-33-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a cyclohexane ring with substituents that confer both structural stability and functional versatility. Recent studies have highlighted its role in drug design, particularly in the development of bioactive compounds with enhanced pharmacokinetic properties.

The molecular structure of 4-(aminomethyl)-N-(3-methoxypropyl)-4-methylcyclohexan-1-amine features a cyclohexane ring substituted with an aminomethyl group at the 4-position and a methoxypropyl group at the 1-position. This configuration allows for diverse interactions, making it a valuable substrate for further chemical modifications. Researchers have explored its potential as a building block in the synthesis of advanced materials, including polymers and catalysts, due to its ability to form stable bonds under various reaction conditions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(aminomethyl)-N-(3-methoxypropyl)-4-methylcyclohexan-1-amine. Utilizing catalytic asymmetric synthesis techniques, chemists have achieved high yields and enantioselectivity, which are critical for applications in pharmaceuticals where stereochemistry plays a pivotal role. These methods not only enhance the compound's accessibility but also pave the way for its integration into large-scale production processes.

In the field of pharmacology, 4-(aminomethyl)-N-(3-methoxypropyl)-4-methylcyclohexan-1-amine has shown promise as a precursor for bioactive molecules targeting various therapeutic areas. For instance, studies have demonstrated its potential in modulating enzyme activity and receptor binding, suggesting its utility in the development of novel drugs for conditions such as inflammation and neurodegenerative diseases. The compound's ability to undergo further functionalization makes it an attractive candidate for drug discovery programs.

The application of computational chemistry tools has significantly advanced our understanding of 4-(aminomethyl)-N-(3-methoxypropyl)-4-methylcyclohexan-1-amine's properties. Molecular modeling studies have provided insights into its electronic structure, reactivity, and interaction patterns with biological targets. These findings have informed experimental designs, enabling researchers to optimize synthesis routes and evaluate bioavailability more effectively.

Moreover, the environmental impact of synthesizing and utilizing 4-(aminomethyl)-N-(3-methoxypropyl)-4-methylcyclohexan-1-amine has been a topic of recent research. Green chemistry approaches, such as catalytic hydrogenation and solvent-free reactions, have been employed to minimize waste generation and reduce energy consumption during production. These sustainable practices align with global efforts to promote eco-friendly chemical manufacturing.

In conclusion, 4-(aminomethyl)-N-(3-methoxypropyl)-4-methylcyclohexan-1-amine stands as a versatile compound with multifaceted applications across chemistry and pharmacology. Its unique structure, coupled with advancements in synthetic and computational methodologies, positions it as a key player in future innovations. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.